Cas no 1352499-53-6 (2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352499-53-6
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 5179026
• Update Time: 2025-10-23

2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-[5-methyl-6-(1-pyrrolidinyl)-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H29N3O2/c1-14-12-15(13-20-17(14)21-9-5-6-10-21)16-8-7-11-22(16)18(23)24-19(2,3)4/h12-13,16H,5-11H2,1-4H3
• InChI Key： DNEVHVHSCYLKCP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC(C)=C(N2CCCC2)N=C1

Additional information on 2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1352499-53-6, named 2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

Pyrrolidine derivatives are known for their ability to modulate various biological pathways, making them valuable in the development of therapeutic agents. The structure of this compound includes a pyridine ring substituted with a methyl group and a pyrrolidine moiety, which contributes to its unique pharmacokinetic properties. The presence of the tert-butyl ester group further enhances its stability and bioavailability, making it an attractive candidate for preclinical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and coupling reactions. Researchers have employed green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields. These methods have been documented in several peer-reviewed journals, highlighting the importance of sustainable practices in modern drug development.

The biological activity of 2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has been evaluated in various assays, including enzyme inhibition studies and cell-based models. Preliminary results suggest that this compound exhibits potent activity against key therapeutic targets, such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

In addition to its pharmacological properties, this compound has shown promise in drug delivery systems due to its ability to act as a prodrug. The tert-butyl ester group can be cleaved under specific physiological conditions, releasing the active metabolite and improving the targeting efficiency of the drug. This feature makes it a valuable tool in the development of personalized medicine.

From an analytical standpoint, the compound has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and purity, ensuring its reliability for further studies. The integration of computational chemistry tools has also provided insights into its molecular interactions and binding affinities, further enhancing our understanding of its mechanism of action.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to improve its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, 2-(5-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is poised to make a meaningful impact on therapeutic development.